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Carlina oxide, a naturally occurring polyacetylene primarily sourced from the roots of Carlina

acaulis, is emerging as a potent biopesticide with significant potential for integrated pest

management (IPM) strategies.[1][2] This bioactive compound has demonstrated high toxicity

against a broad spectrum of agricultural and public health pests, including mites, flies, and

moths, while exhibiting a more favorable safety profile for non-target organisms compared to

conventional synthetic pesticides.[3][4] Formulations, particularly nanoemulsions, have been

developed to enhance its stability and efficacy, paving the way for its application in sustainable

agriculture.[5][6][7]

Physicochemical Properties and Sourcing
Carlina oxide, chemically known as 2-(3-phenylprop-1-ynyl)furan, is the major constituent of

the essential oil extracted from the roots of Carlina acaulis, often exceeding 95% of the total

composition.[2][6] It can be obtained through hydrodistillation of the plant's roots or through

chemical synthesis, which is being explored to ensure a stable supply for agrochemical

production.[8][9][10]

Mechanism of Action
While the precise mode of action of Carlina oxide is still under investigation, current research

suggests a multi-pronged attack on pests. One proposed mechanism involves the triple bond in

its propynyl chain, which may generate radicals leading to oxidative damage within the insect.

[3] Additionally, studies suggest that Carlina oxide may interact with the insect's γ-
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aminobutyric acid (GABA) receptor, a key component of the central nervous system, leading to

neurotoxic effects.[11]
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Proposed mechanisms of action for Carlina oxide in pest organisms.

Efficacy Data
Carlina oxide has demonstrated significant lethal and sublethal effects on a variety of pests.

The following tables summarize key efficacy data from various studies.
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Target Pest Formulation
Concentrati
on (µL L⁻¹)

Mortality
Rate (%)

LC50 (µL
L⁻¹)

Citation

Aculops

lycopersici

(Tomato

Russet Mite)

Carlina Oxide 5000 100 205.32 [1]

Aculops

lycopersici
Carlina Oxide 2500 100 205.32 [1]

Aculops

lycopersici
Carlina Oxide 1280 97.78 205.32 [1]

Tetranychus

urticae (Two-

spotted

Spider Mite)

Carlina Oxide 5000
>75 (very

toxic)

1145

(females)
[4]

Tetranychus

urticae
Carlina Oxide 2500

>75 (very

toxic)

1145

(females)
[4]

Tetranychus

urticae
Carlina Oxide 1250

51-75

(moderately

toxic)

1145

(females)
[4]
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Target Pest Formulation
Concentrati
on

Mortality
Rate (%)

LC50 Citation

Musca

domestica

(Housefly)

Carlina Oxide - -
LD50 22.1 µg

adult⁻¹
[3]

Culex

quinquefascia

tus (Southern

House

Mosquito)

Carlina Oxide - - 1.31 µg mL⁻¹ [2]

Lobesia

botrana

(European

Grapevine

Moth)

Carlina Oxide

EO
- - 7.299 µL/mL [6]

Lobesia

botrana

Carlina Oxide

NE
- - 9.044 µL/mL [6]

Philaenus

spumarius

(Meadow

Spittlebug)

3% Carlina

Oxide NE
72 hours 90 - [3]

Tuta absoluta

(Tomato

Leafminer)

0.25%

Carlina Oxide

NE

24 hours

(translaminar)
100 - [12]

Application Protocols
Extraction of Carlina Oxide from Carlina acaulis Roots
This protocol outlines the hydrodistillation process for obtaining Carlina oxide.
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Start: Dried C. acaulis Roots

1. Finely powder the roots

2. Soak powder in distilled water overnight

3. Perform hydrodistillation using a
Clevenger-type apparatus

4. Collect the condensed essential oil

5. Store the extracted Carlina oxide at -20°C

End: Purified Carlina Oxide

Click to download full resolution via product page

Workflow for the extraction of Carlina oxide.

Materials:

Dried roots of Carlina acaulis

Grinder
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10 L glass flask

Distilled water

Clevenger-type apparatus

Heating mantle

Protocol:

Finely powder the dried roots of Carlina acaulis using a grinder.

Soak 1 kg of the powdered roots overnight in a 10 L glass flask with 7 L of distilled water.[10]

Subject the mixture to hydrodistillation using a Clevenger-type apparatus.

Continue the distillation process until no more essential oil condenses.

Collect the essential oil, which is predominantly Carlina oxide.

For long-term preservation, store the extracted Carlina oxide at -20°C.[13]

Formulation of a Carlina Oxide Nanoemulsion (NE)
This protocol describes the preparation of a stable oil-in-water (O/W) nanoemulsion.

Materials:

Carlina oxide

Wetting agent (e.g., Agrozoofarma S.r.l.)

Surfactant (e.g., Polysorbate 80)

Oil-cosolvent (e.g., ethyl oleate)

Distilled water

Ultrasonic processor
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Protocol:

Prepare the oil phase by mixing Carlina oxide, the wetting agent, Polysorbate 80, and ethyl

oleate. A sample formulation could have final concentrations of 0.1% wetting agent, 2%

Polysorbate 80, and 1% ethyl oleate (w/w).[5]

Slowly add the oil phase to the aqueous phase (distilled water) under continuous stirring.

Subject the resulting coarse emulsion to high-intensity ultrasonication to reduce the droplet

size to the nanometer range.

Characterize the nanoemulsion for particle size, polydispersity index, and stability.

Bioassay Protocols
This method is suitable for assessing the toxicity of Carlina oxide formulations against mites

and other leaf-dwelling insects.

Protocol:

Prepare a series of dilutions of the Carlina oxide formulation in distilled water.

Excise leaf discs from an appropriate host plant (e.g., bean leaves for Tetranychus urticae).

Dip each leaf disc into a specific dilution for a standardized time (e.g., 10 seconds).

Allow the leaf discs to air dry.

Place the treated leaf discs in a petri dish on a moistened cotton pad.

Introduce a known number of test organisms (e.g., 20 adult female mites) onto each leaf

disc.

Seal the petri dishes and incubate under controlled conditions (e.g., 25 ± 1°C, 16:8 L:D

photoperiod).

Assess mortality at regular intervals (e.g., 24, 48, 72, and 96 hours).

A control group treated with water or a blank formulation should be included.
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This assay evaluates the toxicity of volatile compounds.

Protocol:

Apply a specific volume of the Carlina oxide formulation onto a filter paper disc.

Place the treated filter paper inside a sealed container (e.g., a glass jar).

Introduce the test insects (e.g., 20 adult Philaenus spumarius) into the container, ensuring

they do not come into direct contact with the treated filter paper.[14]

Seal the container and incubate under controlled conditions.

Record mortality at specified time points.

A control with a solvent-treated filter paper should be run in parallel.

This experiment assesses the repellent or attractive properties of Carlina oxide.

Protocol:

Use a Y-tube olfactometer.

In one arm of the olfactometer, place a treated substrate (e.g., a leaf disc treated with the

Carlina oxide formulation).

In the other arm, place a control substrate (e.g., a leaf disc treated with the solvent or blank

formulation).

Introduce an individual insect into the base of the Y-tube.

Allow the insect a set amount of time to choose between the two arms.

Record the insect's choice.

Repeat with a sufficient number of individuals to allow for statistical analysis.

Safety and Selectivity
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A significant advantage of Carlina oxide is its relative selectivity. Studies have shown that it

has limited toxicity to some non-target beneficial organisms. For instance, while effective

against the two-spotted spider mite (Tetranychus urticae), it showed no toxic effect on the

predatory mite Neoseiulus californicus females, although it did exhibit a repellent effect.[4]

Similarly, it displayed moderate toxicity to the predatory mite Typhlodromus exhilaratus,

particularly on eggs, suggesting that the formulation and application timing should be carefully

considered in IPM programs.[1]

Conclusion and Future Directions
Carlina oxide presents a promising, eco-friendly alternative to synthetic pesticides. Its high

efficacy against a range of pests, coupled with its potential for reduced impact on non-target

species, makes it a valuable tool for sustainable agriculture. Future research should focus on

optimizing formulations to enhance stability and residual activity, further elucidating its mode of

action, and conducting field trials to validate its effectiveness under real-world conditions. The

development of synthetic analogues also holds promise for improving bioactivity and ensuring

a consistent supply for commercial applications.[2][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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